Cas no 256504-39-9 (ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate
• CAS No: 256504-39-9
• MF: C₁₃H₁₄FN₃O₂
• MW: 263.267566204071
• MDL: MFCD20268229
• CID: 1090933
• Update Time: 2025-07-22

ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-(2-fluorobenzyl)-1H-pyrazole-3-carboxylate
• (R)-3-((2-(2-(4-Methylpiperidin-1-yl)ethyl)pyrrolidin-1-yl)sulfonyl)phenol hydrochloride
• 5-AMINO-1-(2-FLUORO-BENZYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• 5-Amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylic acid ethyl ester
• ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate

• MDL： MFCD20268229
• Inchi： 1S/C13H14FN3O2/c1-2-19-13(18)11-7-12(15)17(16-11)8-9-5-3-4-6-10(9)14/h3-7H,2,8,15H2,1H3
• InChI Key： DVWGQBBJLJWPKJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C(=CC(C(=O)OCC)=N1)N

Computed Properties

• Exact Mass: 263.10712
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• PSA: 70.14

ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate Security Information

• Storage Condition：(BD265278)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate

Introduction to Ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate (CAS No. 256504-39-9)

Ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate, identified by its CAS number 256504-39-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of an amino group, a fluoro-substituted phenyl ring, and a carboxylate ester moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate have been extensively studied due to its potential applications in drug development. The pyrazole core is a privileged scaffold in medicinal chemistry, often incorporated into molecules targeting various diseases. The introduction of fluorine atoms into aromatic rings is a common strategy to enhance metabolic stability and binding affinity, making this compound particularly interesting for further exploration.

Recent research has highlighted the importance of fluorinated pyrazoles in the development of novel therapeutic agents. Studies have demonstrated that compounds containing fluorine atoms can exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has led to increased interest in synthesizing and evaluating new fluorinated pyrazole derivatives, such as ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate.

The amino group in ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate provides a site for further functionalization, enabling the attachment of various pharmacophores. This flexibility makes it a valuable building block for designing molecules with specific biological activities. For instance, the amino group can be used to form amide or urea linkages, which are common motifs in drug molecules known for their ability to interact with biological targets.

In addition to its synthetic utility, ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate has shown promise in preclinical studies as a potential lead compound for treating various diseases. The combination of the pyrazole core with the fluoro-substituted phenyl ring suggests that this molecule may possess both good oral bioavailability and strong binding affinity to biological targets. These characteristics are crucial for developing effective therapeutic agents.

The carboxylate ester moiety in ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate also contributes to its versatility. Ester groups are frequently used in drug design due to their ability to modulate solubility and metabolic stability. By incorporating an ester linkage, this compound can be easily modified to explore different pharmacological profiles without altering the core pyrazole scaffold.

Advances in computational chemistry have further facilitated the study of ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate. Molecular modeling techniques have been employed to predict the binding modes of this compound with potential biological targets, providing valuable insights into its mechanism of action. These computational studies have helped guide experimental efforts and accelerate the discovery process.

The potential applications of ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science, where its unique structural features may offer novel solutions to existing challenges. The versatility of this compound makes it a promising candidate for interdisciplinary research.

In conclusion, ethyl 5-amino-1-[(2-fluorophenyl)methyl]-1H-pyrazole-3-carboxylate (CAS No. 256504-39-9) is a multifaceted compound with significant potential in pharmaceutical and other scientific fields. Its structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive target for further research and development. As our understanding of its properties continues to grow, so too will its applications in addressing various challenges across multiple disciplines.